BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Acetyl-ACTH (2-
24)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Acetyl-ACTH (2-24) (human,
Compound Name: ,
bovine, rat)

Cat. No.: B1496549

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, biological
activity, and methods for studying Acetyl-ACTH (2-24), a significant fragment of the
proopiomelanocortin (POMC) peptide.

Core Properties of Acetyl-ACTH (2-24)

Acetyl-ACTH (2-24) is a synthetic peptide fragment corresponding to amino acids 2-24 of the
adrenocorticotropic hormone. The N-terminal acetylation distinguishes it from the endogenous
fragment. It is recognized for its activity as an agonist at the melanocortin-1 receptor (MC1R).

Physicochemical Data
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Parameter Value Reference
Molecular Formula C135H207N39030S [1112]
Molecular Weight 2888.44 g/mol [11[2][3]
Appearance Off-white Powder [1]

Storage Conditions -20°C [1][2]

Biological Activity and Signaling Pathway

Acetyl-ACTH (2-24) functions as an agonist at the melanocortin-1 receptor (MC1R). The
binding of Acetyl-ACTH (2-24) to MC1R, a G protein-coupled receptor (GPCR), initiates a
cascade of intracellular events. This signaling pathway is crucial in various physiological
processes, including pigmentation and inflammation.

Upon binding, the receptor activates the associated Gs protein, which in turn stimulates
adenylyl cyclase. This enzyme catalyzes the conversion of ATP to cyclic AMP (camp). The
subsequent increase in intracellular cAMP levels leads to the activation of Protein Kinase A
(PKA). PKA then phosphorylates downstream targets, including transcription factors like CREB
(cAMP response element-binding protein), which modulates gene expression.
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Figure 1: Proposed signaling pathway of Acetyl-ACTH (2-24) via the MC1R.
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Experimental Protocols

The following provides a detailed methodology for a key experiment to characterize the
bioactivity of Acetyl-ACTH (2-24).

In Vitro Corticosterone Release Assay in Isolated
Adrenal Cells

This protocol is designed to assess the steroidogenic activity of Acetyl-ACTH (2-24) by
measuring corticosterone production in isolated rat adrenal cells.

1. Materials and Reagents:

e Acetyl-ACTH (2-24)

e Collagenase type Il

o Krebs-Ringer bicarbonate buffer with glucose (KRBG)
e Bovine Serum Albumin (BSA)

o 96-well cell culture plates

» Corticosterone ELISA kit

e Rat adrenal glands

2. Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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